Cas no 34658-68-9 (3-methyl-2-phenyl-Imidazo[1,2-a]pyridine)

• Product Name: 3-methyl-2-phenyl-Imidazo[1,2-a]pyridine
• CAS No: 34658-68-9
• MF: C₁₄H₁₂N₂
• MW: 208.258482933044
• MDL: MFCD01099339
• CID: 1111269
• PubChem ID: 4623382
• Update Time: 2025-10-23

3-methyl-2-phenyl-Imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-phenyl-Imidazo[1,2-a]pyridine
• 3-methyl-2-phenylimidazo[1,2-a]pyridine
• CS-0323441
• DTXSID30404996
• AS-37987
• 2-Phenyl-3-methylimidazo[1,2-a]pyridine
• 2-Phenyl-3-methylimidazo-[1,2-a]pyridine, AldrichCPR
• 3-methyl-2-phenylimidazo[1,2-a]-pyridine
• Imidazo[1,2-a]pyridine, 3-methyl-2-phenyl-
• SCHEMBL12349885
• 34658-68-9
• AKOS003609063
• MFCD01099339
• Oprea1_142606
• ST50983671
• STL506157

• MDL： MFCD01099339
• Inchi： 1S/C14H12N2/c1-11-14(12-7-3-2-4-8-12)15-13-9-5-6-10-16(11)13/h2-10H,1H3
• InChI Key： XWCGFQPHUYFTPC-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=NC(C1C=CC=CC=1)=C2C

Computed Properties

• Exact Mass: 208.10016
• Monoisotopic Mass: 208.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• PSA: 17.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-methyl-2-phenyl-Imidazo[1,2-a]pyridine

Comprehensive Overview of 3-methyl-2-phenyl-Imidazo[1,2-a]pyridine (CAS No. 34658-68-9): Properties, Applications, and Market Insights

The imidazo[1,2-a]pyridine scaffold has gained significant attention in pharmaceutical and material science research, with 3-methyl-2-phenyl-Imidazo[1,2-a]pyridine (CAS No. 34658-68-9) emerging as a particularly interesting derivative. This heterocyclic compound, characterized by its fused bicyclic structure containing both nitrogen atoms, serves as a privileged structure in medicinal chemistry. The presence of both methyl and phenyl substituents at the 3- and 2-positions respectively contributes to its unique physicochemical properties and broad potential applications.

Recent literature highlights the growing importance of imidazo[1,2-a]pyridine derivatives in drug discovery, with particular focus on their role as kinase inhibitors and antimicrobial agents. The 3-methyl-2-phenyl substitution pattern has shown promising results in preliminary biological screenings, making this compound a valuable building block for pharmaceutical research. Market analysis indicates increasing demand for such specialized heterocycles, with compound libraries and contract research organizations frequently seeking high-purity samples of CAS No. 34658-68-9.

From a chemical perspective, 3-methyl-2-phenyl-Imidazo[1,2-a]pyridine demonstrates excellent stability under standard laboratory conditions, with a melting point typically ranging between 120-125°C. Its moderate lipophilicity (predicted logP ~2.8) makes it suitable for various formulation studies, while the aromatic system provides strong UV absorption characteristics valuable for analytical detection. The compound's solubility profile shows preferential dissolution in organic solvents like dichloromethane and dimethyl sulfoxide, with limited water solubility - a property that researchers often modify through salt formation or prodrug approaches.

The synthetic accessibility of imidazo[1,2-a]pyridine cores has been significantly improved in recent years, with modern catalytic methods allowing efficient preparation of 3-methyl-2-phenyl substituted variants. Current protocols often employ transition metal-catalyzed cyclizations or multicomponent reactions, achieving good yields and excellent purity. These advancements have made CAS No. 34658-68-9 more readily available to the research community, supporting its growing application in various fields.

In pharmaceutical applications, the 3-methyl-2-phenyl-Imidazo[1,2-a]pyridine structure has shown particular promise in central nervous system (CNS) drug development. Its ability to cross the blood-brain barrier, combined with favorable interactions with various neurotransmitter receptors, has prompted several research groups to explore this scaffold for neurological indications. Recent patent literature reveals innovative modifications of this core structure targeting sleep disorders, anxiety, and cognitive enhancement - areas of significant unmet medical need and commercial potential.

Material scientists have also recognized the value of imidazo[1,2-a]pyridine-based compounds in optoelectronic applications. The 3-methyl-2-phenyl derivative exhibits interesting photophysical properties, including strong fluorescence in certain solvent systems. This has led to exploration of these materials in organic light-emitting diodes (OLEDs) and as fluorescent tags in biochemical assays. The compound's thermal stability and film-forming characteristics make it particularly attractive for device applications.

Analytical characterization of 3-methyl-2-phenyl-Imidazo[1,2-a]pyridine typically involves a combination of techniques. High-performance liquid chromatography (HPLC) methods with UV detection at 254 nm provide reliable purity assessment, while mass spectrometry confirms molecular identity. Nuclear magnetic resonance (NMR) spectroscopy, particularly ¹H and ¹³C NMR, reveals the characteristic pattern of this substituted heterocycle, with diagnostic peaks appearing in the aromatic region between 7-9 ppm for proton NMR.

From a regulatory standpoint, CAS No. 34658-68-9 currently falls outside controlled substance classifications in major pharmaceutical markets, facilitating its use in research and development. However, researchers should consult current regulations as policies regarding novel chemical entities continue to evolve. Proper handling procedures should always be followed, including the use of personal protective equipment when working with powdered forms of this compound.

The commercial landscape for 3-methyl-2-phenyl-Imidazo[1,2-a]pyridine reflects growing interest from multiple sectors. Specialty chemical suppliers now offer this compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Pricing trends show moderate stability, with fluctuations tied to raw material availability and demand from pharmaceutical developers. Several contract manufacturing organizations have developed proprietary synthetic routes to this molecule, offering competitive advantages in purity and scalability.

Future research directions for imidazo[1,2-a]pyridine chemistry are likely to focus on further functionalization of the core structure, particularly at the 6- and 8-positions of the pyridine ring. The 3-methyl-2-phenyl variant serves as an excellent platform for such modifications, with recent studies demonstrating successful cross-coupling reactions and other transformations that expand its utility. Computational chemistry approaches are increasingly being employed to predict the properties of novel derivatives, accelerating the discovery of compounds with optimized characteristics.

Environmental and safety considerations for 3-methyl-2-phenyl-Imidazo[1,2-a]pyridine follow standard laboratory chemical protocols. While not classified as highly hazardous, proper waste disposal methods should be employed, particularly for large-scale operations. The compound's environmental fate and toxicity profile remain areas of active investigation as its applications expand, with current data suggesting moderate biodegradability under appropriate conditions.

In conclusion, 3-methyl-2-phenyl-Imidazo[1,2-a]pyridine (CAS No. 34658-68-9) represents a versatile and increasingly important heterocyclic compound with applications spanning pharmaceutical development, materials science, and chemical biology. Its unique structural features and demonstrated biological activity continue to attract research attention, while improved synthetic methods have enhanced its accessibility. As understanding of structure-activity relationships within the imidazo[1,2-a]pyridine class deepens, this particular derivative is poised to play a significant role in multiple scientific and technological advancements.